Cas no 1807210-54-3 (2-Bromo-3-hydroxypyridine-5-methanol)

• Product Name: 2-Bromo-3-hydroxypyridine-5-methanol
• CAS No: 1807210-54-3
• MF: C₆H₆BrNO₂
• MW: 204.021340847015
• CID: 4900807
• Update Time: 2025-07-15

2-Bromo-3-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-hydroxypyridine-5-methanol

• Inchi： 1S/C6H6BrNO2/c7-6-5(10)1-4(3-9)2-8-6/h1-2,9-10H,3H2
• InChI Key： QQKBMNPIOWJCSQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)CO)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 0.6
• Topological Polar Surface Area: 53.4

Additional information on 2-Bromo-3-hydroxypyridine-5-methanol

Professional Introduction to 2-Bromo-3-hydroxypyridine-5-methanol (CAS No. 1807210-54-3)

2-Bromo-3-hydroxypyridine-5-methanol, identified by its Chemical Abstracts Service (CAS) number 1807210-54-3, is a significant intermediate in the field of pharmaceutical chemistry and organic synthesis. This compound, featuring a brominated pyridine core with hydroxyl and hydroxymethyl substituents, has garnered attention due to its versatile reactivity and potential applications in drug development. The structural motifs present in this molecule make it a valuable scaffold for constructing more complex pharmacophores, particularly in the design of bioactive molecules targeting various therapeutic pathways.

The bromo substituent at the 2-position of the pyridine ring enhances the electrophilicity of the ring, facilitating nucleophilic substitution reactions that are pivotal in medicinal chemistry. Concurrently, the presence of a hydroxypyridine moiety at the 3-position introduces both acidic and basic character, enabling coordination with metal ions or participation in hydrogen bonding interactions. These features collectively contribute to the compound's utility as a building block in synthetic strategies aimed at modulating biological processes.

In recent years, 2-Bromo-3-hydroxypyridine-5-methanol has been explored in the context of developing novel therapeutic agents. One notable area of research involves its application in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The pyridine scaffold is a common feature in many kinase inhibitors due to its ability to mimic ATP binding pockets. The bromo and hydroxymethyl groups provide handles for further functionalization, allowing chemists to introduce additional pharmacophoric elements that enhance binding affinity and selectivity.

Recent studies have highlighted the compound's role in generating heterocyclic derivatives with potential antimicrobial properties. The hydroxypyridine group can engage in interactions with bacterial enzymes, disrupting essential metabolic pathways. Furthermore, the bromo atom serves as a versatile site for cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups that can fine-tune biological activity. Such modifications have led to promising candidates for treating resistant bacterial infections, underscoring the importance of 2-Bromo-3-hydroxypyridine-5-methanol as a synthetic intermediate.

The pharmaceutical industry has also leveraged this compound in the development of antiviral agents. Pyridine derivatives are known to interact with viral proteases and polymerases, inhibiting replication cycles. The unique structural features of 2-Bromo-3-hydroxypyridine-5-methanol, including its hydroxyl and hydroxymethyl functionalities, provide multiple points of interaction with viral targets. This has spurred investigations into its derivatives as potential treatments for emerging viral threats, where rapid scaffold diversification is crucial.

In addition to its medicinal applications, 2-Bromo-3-hydroxypyridine-5-methanol has found utility in materials science. The pyridine ring's ability to coordinate with transition metals makes it valuable in catalytic systems. Researchers have utilized this compound as a ligand precursor in transition metal-catalyzed reactions, such as cross-coupling and hydrogenation processes. These reactions are integral to synthesizing complex organic molecules used in agrochemicals and advanced materials.

The synthesis of 2-Bromo-3-hydroxypyridine-5-methanol typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps often include halogenation at the 2-position followed by selective hydroxylation or methylation at other positions on the ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The chemical properties of 2-Bromo-3-hydroxypyridine-5-methanol make it amenable to various functionalization strategies. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at different positions on the pyridine ring. These modifications can significantly alter the electronic properties of the molecule, influencing its solubility, metabolic stability, and target interactions.

In conclusion, 2-Bromo-3-hydroxypyridine-5-methanol (CAS No. 1807210-54-3) is a multifaceted compound with broad utility across pharmaceuticals and materials science. Its structural features enable diverse synthetic manipulations, making it a cornerstone intermediate for developing novel bioactive molecules. As research continues to uncover new therapeutic targets and materials applications, the importance of this compound is expected to grow further.